Ethyl 4-(4-chlorophenyl)-1,2-dimethyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate

• IUPAC Name: ethyl 4-(4-chlorophenyl)-1,6-dimethyl-2-oxo-3,4-dihydropyridine-5-carboxylate
• InChI: InChI=1S/C16H18ClNO3/c1-4-21-16(20)15-10(2)18(3)14(19)9-13(15)11-5-7-12(17)8-6-11/h5-8,13H,4,9H2,1-3H3
• InChI Key: QWXWPCVIHBTGQV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C(=O)CC1C2=CC=C(C=C2)Cl)C)C
• Molecular Formula: C16H18ClNO3
• Molecular Weight: 307.77 g/mol

Description

The compound is a derivative of chlorophenyl compounds. Chlorophenyl compounds are generally used in the synthesis of various pharmaceuticals.

Scientific Research Applications

Applications in Dye Synthesis

Ethyl-4-((4-chlorophenyl)carbamoyl)-2-((5-cyano-2-hydroxy-1,4-dimethyl-6-oxo-1,6-dihydro-pyridin-3-yl) diazenyl)-5-methylthiophene-3-carboxylate, a compound related to Ethyl 4-(4-chlorophenyl)-1,2-dimethyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate, has been used in synthesizing disperse dyes. These dyes, when complexed with metals like copper, cobalt, and zinc, have shown good performance on polyester and nylon fabrics, displaying a range of shades and excellent fastness properties (Abolude et al., 2021).

Chemical Transformations and Derivatives

Ethyl 1-(4-chlorophenyl)-2-methyl-4-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate has been used in cyclization reactions leading to the formation of various tetrahydropyridine, dihydropyrazolone, and oxazole derivatives. These reactions involve different hydrazines and have led to compounds with weak antibacterial activity (Anusevičius et al., 2014).

X-Ray Structural Analysis

The structural analysis of related compounds, such as ethyl 2-(2-chlorophenyl)-4-hydroxy-5-oxo-1-phenyl-2,5-dihydro-1H-pyrrole-3-carboxylate, using X-ray crystallography, has been conducted to understand their molecular geometries and hydrogen bonding patterns (Ramazani et al., 2019).

Synthesis of Novel Compounds

Ethyl 4-chlorophenyl-1,2-dimethyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate has been involved in the synthesis of novel compounds, such as through phosphine-catalyzed annulations, yielding functionalized tetrahydropyridines with complete regioselectivity (Zhu et al., 2003).

Synthesis and Crystal Structure Analysis

The compound has been used in the synthesis of various derivatives, with their crystal structures analyzed to understand molecular conformations and intermolecular interactions, such as hydrogen bonding patterns (Sambyal et al., 2011).

Safety and Hazards

The safety data sheet for similar compounds indicates that they may be harmful if swallowed, in contact with skin, or if inhaled. They may also be toxic to aquatic life with long-lasting effects.